Cas no 261764-96-9 (6,7-Quinolinediamine)

• Product Name: 6,7-Quinolinediamine
• CAS No: 261764-96-9
• MF: C₉H₉N₃
• MW: 159.187861204147
• CID: 247409
• PubChem ID: 10877409
• Update Time: 2025-04-19

6,7-Quinolinediamine Chemical and Physical Properties

Names and Identifiers

• 6,7-Quinolinediamine
• quinoline-6,7-diamine
• 6,7-diaminoquinoline
• SCHEMBL9374695
• 261764-96-9
• DTXSID80446725
• SB67413
• 6,7-Quinolinediamine(9CI)

• Inchi： 1S/C9H9N3/c10-7-4-6-2-1-3-12-9(6)5-8(7)11/h1-5H,10-11H2
• InChI Key： ZBXIQBCLORJSET-UHFFFAOYSA-N
• SMILES： N1C=CC=C2C=C(C(=CC=12)N)N

Computed Properties

• Exact Mass: 159.08000
• Monoisotopic Mass: 159.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 64.93000
• LogP: 2.56160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives